Cas no 1024-34-6 (Phosphonic acid,P-phenyl-, dibutyl ester)

• Product Name: Phosphonic acid,P-phenyl-, dibutyl ester
• CAS No: 1024-34-6
• MF: C₁₄H₂₃O₃P
• MW: 270.30438542366
• CID: 159615
• PubChem ID: 70559
• Update Time: 2025-04-19

Phosphonic acid,P-phenyl-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-phenyl-, dibutyl ester
• dibutoxyphosphorylbenzene
• Phenylphosphonic acid dibutyl ester
• AC1L2ECH
• BRN 2942181
• di(n-butyl) phenylphosphonate
• Dibutoxyphenylphosphine oxide
• Dibutyl phenylphosphonate
• Di-n-butyl benzenephosphonate
• NCIOpen2_002607
• NSC616244
• phenyl-phosphonic acid dibutyl ester
• Phenylphosphonic Acid Di-n-butyl Ester
• Phenyl-phosphonsaeure-dibutylester
• Phenylphosphonsaeure-di-n-butylester
• Phosphonic acid, phenyl-, dibutyl ester
• 1024-34-6
• NSC-62230
• Phosphonic acid, P-phenyl-, dibutyl ester
• NSC-616244
• DTXSID70145038
• AKOS037621492
• Dibutyl P-phenylphosphonate
• SCHEMBL777797
• di-n-butyl phenylphosphonate
• NSC 62230
• WLN: 4OPO&R&O4
• UNII-QQ6GGE47DK
• QQ6GGE47DK
• MFCD00769285
• YBBHHAFADNTQHQ-UHFFFAOYSA-N
• NSC62230

• Inchi： 1S/C14H23O3P/c1-3-5-12-16-18(15,17-13-6-4-2)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
• InChI Key： YBBHHAFADNTQHQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 270.13859
• Monoisotopic Mass: 270.13848159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0410 (rough estimate)
• Refractive Index: 1.4820 (estimate)
• PSA: 35.53
• LogP: 4.13840